N-benzooxazol-2-yl-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(1,3-benzoxazol-2-yl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C15H11FN2O2/c16-11-7-5-10(6-8-11)9-14(19)18-15-17-12-3-1-2-4-13(12)20-15/h1-8H,9H2,(H,17,18,19)
• InChI Key: MLZLEVCKAOXLJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C15H11FN2O2
• Molecular Weight: 270.26 g/mol

Description

N-benzooxazol-2-yl-2-(4-fluorophenyl)acetamide (abbreviated as BFA) is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BFA is a member of the oxazole family, which is known for its diverse biological activities.

Mechanism of Action

N-benzooxazol-2-yl-2-(4-fluorophenyl)acetamide exerts its biological effects by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). COX-2 is an enzyme that plays a role in inflammation and pain, while AChE is an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting these enzymes, this compound can reduce inflammation and pain and improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain, improve memory and cognitive function, and inhibit tumor growth. This compound has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzooxazol-2-yl-2-(4-fluorophenyl)acetamide in lab experiments is that it is relatively easy to synthesize and purify. This compound is also stable under a range of conditions, which makes it suitable for use in a variety of assays. However, one limitation of using this compound is that it can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-benzooxazol-2-yl-2-(4-fluorophenyl)acetamide. One area of interest is the development of this compound-based therapies for the treatment of cancer and neurological disorders. Another area of interest is the investigation of the molecular mechanisms underlying the biological effects of this compound. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications in the treatment of cancer and neurological disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research on this compound will likely focus on developing this compound-based therapies and investigating the molecular mechanisms underlying its biological effects.

Synthesis Methods

N-benzooxazol-2-yl-2-(4-fluorophenyl)acetamide can be synthesized using a variety of methods, including the reaction of 4-fluoroaniline with benzoxazole-2-carboxylic acid followed by acetylation. Another method involves the reaction of 4-fluoroacetophenone with benzoxazole-2-amine followed by acetylation. Both methods result in the formation of this compound with high yields and purity.

Scientific Research Applications

N-benzooxazol-2-yl-2-(4-fluorophenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have antitumor, anti-inflammatory, and analgesic effects. This compound has also been investigated for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.